Cas no 10422-66-9 (Phenol, 5-amino-2-methyl-, sulfate (2:1) (salt))

• Product Name: Phenol, 5-amino-2-methyl-, sulfate (2:1) (salt)
• CAS No: 10422-66-9
• MF: C₁₄H₂₀N₂O₆S
• MW: 344.383402824402
• CID: 151700
• PubChem ID: 82618
• Update Time: 2025-04-19

Phenol, 5-amino-2-methyl-, sulfate (2:1) (salt) Chemical and Physical Properties

Names and Identifiers

• Phenol, 5-amino-2-methyl-, sulfate (2:1) (salt)
• bis(3-hydroxy-p-tolylammonium) sulphate
• 5-amino-2-methylphenol sulfate (2:1)
• 5-Amino-o-cresol hemisulfate (2:1)
• p-Amino-o-cresol hemisulfate
• Phenol, 5-amino-2-methyl-, sulfate (2:1)
• Einecs 233-901-4
• Bis(5-amino-o-cresol) sulfuric acid
• MFCD19237198
• DTXSID9065071
• 10422-66-9

• Inchi： 1S/2C7H9NO.H2O4S/c2*1-5-2-3-6(8)4-7(5)9;1-5(2,3)4/h2*2-4,9H,8H2,1H3;(H2,1,2,3,4)
• InChI Key： DFXDIGLMOMCJFC-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)O.OC1C=C(C=CC=1C)N.OC1C=C(C=CC=1C)N

Computed Properties

• Exact Mass: 344.1043
• Monoisotopic Mass: 344.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 176A^2

Experimental Properties

• Boiling Point: 268.6°C at 760 mmHg
• Flash Point: 116.3°C
• PSA: 167.1